Cas no 885268-39-3 (2-(4-Fluorophenyl)oxazole)

• Product Name: 2-(4-Fluorophenyl)oxazole
• CAS No: 885268-39-3
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD08234435
• CID: 710618
• PubChem ID: 21032977
• Update Time: 2025-11-02

2-(4-Fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)oxazole
• 2-(4-fluorophenyl)-1,3-oxazole
• Oxazole,2-(4-fluorophenyl)-
• FT-0691235
• MFCD08234435
• AM85944
• AKOS006285993
• CS-0200177
• VIWONCNRYPUJLL-UHFFFAOYSA-N
• AS-37807
• SCHEMBL12578887
• MB05428
• 885268-39-3
• DTXSID20610286

• MDL： MFCD08234435
• Inchi： 1S/C9H6FNO/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H
• InChI Key： VIWONCNRYPUJLL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC=CO1

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Liquid
• PSA: 26.03000
• LogP: 2.48070

2-(4-Fluorophenyl)oxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-Fluorophenyl)oxazole

2-(4-Fluorophenyl)oxazole (CAS No. 885268-39-3): A Versatile Heterocyclic Compound with Broad Applications

2-(4-Fluorophenyl)oxazole (CAS No. 885268-39-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This oxazole derivative features a five-membered aromatic ring containing both nitrogen and oxygen atoms, combined with a 4-fluorophenyl substituent. Its unique molecular structure makes it a valuable building block for various applications, particularly in drug discovery and organic electronics.

The growing interest in fluorinated organic compounds like 2-(4-Fluorophenyl)oxazole stems from their enhanced stability, bioavailability, and lipophilicity compared to non-fluorinated analogs. Researchers are particularly excited about its potential as a pharmacophore in medicinal chemistry, where the introduction of fluorine atoms often improves metabolic stability and binding affinity to biological targets. Recent studies have explored its use in developing novel kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

In material science, 2-(4-Fluorophenyl)oxazole derivatives have shown promise as components in organic light-emitting diodes (OLEDs) and organic photovoltaic cells. The electron-withdrawing nature of the fluorine substituent modifies the electronic properties of the oxazole core, making it suitable for tuning charge transport characteristics in semiconductor materials. This aligns with the current industry focus on developing more efficient and sustainable energy solutions.

The synthesis of 2-(4-Fluorophenyl)oxazole typically involves cyclization reactions of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally benign solvents to minimize waste generation. These advancements respond to the pharmaceutical industry's increasing demand for sustainable synthetic methodologies that reduce environmental impact while maintaining high yields and purity.

Analytical characterization of 2-(4-Fluorophenyl)oxazole employs advanced techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility profiles that make it suitable for various formulation approaches. These physical properties are crucial for researchers developing new drug delivery systems and functional materials.

From a commercial perspective, the market for fluorinated heterocycles like 2-(4-Fluorophenyl)oxazole continues to expand, driven by increasing R&D investments in pharmaceutical and electronic applications. Suppliers are developing scalable production processes to meet the growing demand from academic institutions and industrial laboratories. The compound's stability under standard storage conditions contributes to its popularity as a research chemical.

Recent patent literature reveals innovative applications of 2-(4-Fluorophenyl)oxazole scaffolds in developing treatments for neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system (CNS) drug development, an area of intense research focus given the rising prevalence of neurodegenerative diseases worldwide.

Quality control standards for 2-(4-Fluorophenyl)oxazole have become more stringent, with manufacturers implementing rigorous HPLC purity testing and residual solvent analysis protocols. These measures ensure batch-to-batch consistency for researchers requiring high-purity compounds for sensitive biological assays and material studies. The availability of analytical data packages with each batch facilitates easier integration into research workflows.

Looking ahead, the versatility of 2-(4-Fluorophenyl)oxazole suggests continued importance in chemical research. Its applications span from serving as a key intermediate in complex molecule synthesis to functioning as a core structure in functional materials development. As synthetic methodologies advance and new biological targets emerge, this compound will likely remain at the forefront of innovation in multiple scientific disciplines.

For researchers working with 2-(4-Fluorophenyl)oxazole, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and working in well-ventilated areas. While not classified as hazardous under standard conditions, good laboratory practices ensure safe experimentation and reproducible results when investigating this interesting heterocyclic compound.